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Compound of Interest

Compound Name: Kushenol C

Cat. No.: B3030866 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. Kushenol C, a prenylated flavonoid

isolated from the roots of Sophora flavescens, is noted for its anti-inflammatory and anti-

oxidative stress activities.[1][2][3] However, its safe disposal requires strict adherence to

established protocols to mitigate risks to personnel and the environment. This guide provides

essential, step-by-step procedures for the proper disposal of Kushenol C.

Hazard Profile and Safety Precautions
According to its Material Safety Data Sheet (MSDS), Kushenol C is classified as harmful if

swallowed and very toxic to aquatic life with long-lasting effects.[4] Therefore, preventing its

release into the environment is a critical aspect of its handling and disposal.[4]

Personal Protective Equipment (PPE) is mandatory when handling Kushenol C. This includes:

Eye Protection: Safety goggles with side-shields.[4]

Hand Protection: Protective gloves.[4]

Body Protection: Impervious clothing, such as a lab coat.[4]

Respiratory Protection: A suitable respirator should be used, especially when handling the

powder form to avoid dust formation.[4]
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Ensure adequate ventilation and have an accessible safety shower and eye wash station in the

vicinity.[4]

Step-by-Step Disposal Procedure
The primary directive for Kushenol C disposal is to "Dispose of contents/ container to an

approved waste disposal plant."[4] This should be carried out in accordance with all prevailing

country, federal, state, and local regulations.[4] The following steps outline the general

procedure:

Segregation of Waste:

Do not mix Kushenol C waste with non-hazardous trash or other waste streams unless

explicitly permitted by your institution's chemical safety office.

Collect waste Kushenol C, including any contaminated materials (e.g., pipette tips,

gloves, absorbent pads from spill cleanup), in a designated, properly labeled hazardous

waste container.

Container Labeling:

The waste container must be clearly labeled as "Hazardous Waste" and should identify the

contents, including "Kushenol C."

Include the starting date of waste accumulation on the label.

Storage of Waste:

Store the sealed hazardous waste container in a cool, well-ventilated area, away from

incompatible materials such as strong acids/alkalis and strong oxidizing/reducing agents.

[4]

The storage area should be a designated satellite accumulation area within the laboratory.

Spill Management:

In the event of a spill, prevent further leakage and keep the product away from drains and

water courses.[4]
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Absorb solutions with a liquid-binding material like diatomite or universal binders.[4]

Decontaminate surfaces by scrubbing with alcohol.[4]

Collect all contaminated materials and dispose of them as hazardous waste according to

these procedures.[4]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.

Do not attempt to dispose of Kushenol C down the drain or in regular trash.

Quantitative Data Summary
While specific quantitative disposal limits are determined by local regulations, the following data

from the MSDS is crucial for risk assessment and handling:

Property Value Source

Acute Toxicity, Oral Category 4 [4]

Acute Aquatic Toxicity Category 1 [4]

Chronic Aquatic Toxicity Category 1 [4]

Molecular Formula C25H26O7 [4]

Molecular Weight 438.47 g/mol [4]

Experimental Protocols Cited
The information provided in this guide is based on established safety and regulatory protocols

for chemical waste disposal and does not stem from a specific experimental study on

Kushenol C disposal methods. The procedures are derived from the chemical's safety data

sheet and general principles of hazardous waste management.

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of Kushenol C.

Caption: Logical workflow for the proper disposal of Kushenol C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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